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Compound of Interest

Compound Name: ASB14780

Cat. No.: B11936361

For Researchers, Scientists, and Drug Development Professionals

Introduction

ASB14780 is a potent and selective inhibitor of cytosolic phospholipase A2 alpha (cPLA2a), a
critical enzyme in the initiation of the arachidonic acid cascade and subsequent production of
lipid signaling molecules known as eicosanoids.[1][2][3] This technical guide provides an in-
depth overview of ASB14780, its mechanism of action, and its application in studying lipid
signaling. It is designed to equip researchers, scientists, and drug development professionals
with the necessary information to effectively utilize this compound in their studies.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of a research compound is
paramount for its effective use in experimental settings.
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Property Value Reference

3-(3-Phenethyl-1-(4-
Chemical Name phenoxyphenyl)-1H-indol-5-
yl)propanoic acid tris salt

Molecular Formula C31H27NOs ¢ C4H11NO3 [1]
Molecular Weight 582.7 g/mol [1]
CAS Number 1069046-00-9

Purity >98%

Solubility Soluble to 100 mM in DMSO [1112][3]
Storage Store at -20°C [11[3]

Mechanism of Action and Biological Activity

ASB14780 exerts its effects through the specific inhibition of cPLA2a. This enzyme is
responsible for the hydrolysis of phospholipids at the sn-2 position, leading to the release of
arachidonic acid, a precursor to a wide range of bioactive lipid mediators.

Parameter Value Species/System Reference

ICso0 (CPLA20) 20 nM Not specified [1112][3]

No inhibition of
Selectivity secreted PLA2a Not specified [1112][3]
(sPLA2q) at 10 uM

In Vivo Activity

ASB14780 is orally bioavailable and has demonstrated efficacy in various animal models of
inflammatory diseases.[1][2][3]
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Animal Model Effect Reference
Diet-induced liver injury Improved [11121[3]
CCla-induced hepatic fibrosis Improved [11[2][3]

Inhibited cPLA2a-dependent

Inflammatory responses responses in guinea pig and [1112][3]
human whole-blood assays

Signaling Pathways

The inhibition of cPLA2a by ASB14780 has significant downstream effects on lipid signaling
pathways. The following diagram illustrates the central role of cPLA2a and the impact of its

inhibition.
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ASB14780 inhibits cPLA2a, blocking arachidonic acid release and eicosanoid production.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The
following sections provide protocols for key experiments involving ASB14780.

In Vitro cPLA2a Inhibition Assay
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This protocol outlines a common method for assessing the inhibitory activity of compounds like
ASB14780 on cPLA20.

Materials:

Recombinant human cPLA2a

Phospholipid substrate (e.g., 1-palmitoyl-2-[1-1*C]arachidonoyl-sn-glycero-3-phosphocholine)

Assay buffer (e.g., 100 mM HEPES, pH 7.5, containing 1 mM CacClz, 0.5 mg/mL BSA)

ASB14780 stock solution (in DMSO)

Scintillation cocktail

Microplate and scintillation counter

Procedure:

Prepare serial dilutions of ASB14780 in DMSO.
e In a microplate, add the assay buffer.
e Add the ASB14780 dilutions to the wells. Include a vehicle control (DMSO only).

e Add the recombinant cPLA2a enzyme to the wells and pre-incubate for 15 minutes at room
temperature.

« Initiate the reaction by adding the radiolabeled phospholipid substrate.

* Incubate the plate for 30 minutes at 37°C.

o Stop the reaction by adding a stop solution (e.g., 2 M HCI).

o Extract the released [**C]Jarachidonic acid using an organic solvent (e.g., ethyl acetate).

o Transfer the organic phase to a scintillation vial, evaporate the solvent, and add scintillation
cocktail.
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e Measure the radioactivity using a scintillation counter.

» Calculate the percentage of inhibition for each concentration of ASB14780 and determine
the ICso value.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [ASB14780: A Technical Guide for the Investigation of
Lipid Signaling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11936361#asb14780-for-studying-lipid-signaling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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